Cas no 2165720-10-3 (1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S)-)
1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S)-
-
- Inchi: 1S/C9H19N3O2/c1-11-9(14)6-12-3-2-7(10)4-8(13)5-12/h7-8,13H,2-6,10H2,1H3,(H,11,14)/t7-,8-/m0/s1
- InChI Key: ATLTXZHPYQZTJA-YUMQZZPRSA-N
- SMILES: N1(CC(NC)=O)CC[C@H](N)C[C@H](O)C1
1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-761474-0.05g |
2-[(3S,5S)-5-amino-3-hydroxyazepan-1-yl]-N-methylacetamide |
2165720-10-3 | 95.0% | 0.05g |
$2693.0 | 2025-02-24 | |
| Enamine | EN300-761474-0.1g |
2-[(3S,5S)-5-amino-3-hydroxyazepan-1-yl]-N-methylacetamide |
2165720-10-3 | 95.0% | 0.1g |
$2822.0 | 2025-02-24 | |
| Enamine | EN300-761474-0.25g |
2-[(3S,5S)-5-amino-3-hydroxyazepan-1-yl]-N-methylacetamide |
2165720-10-3 | 95.0% | 0.25g |
$2950.0 | 2025-02-24 | |
| Enamine | EN300-761474-0.5g |
2-[(3S,5S)-5-amino-3-hydroxyazepan-1-yl]-N-methylacetamide |
2165720-10-3 | 95.0% | 0.5g |
$3078.0 | 2025-02-24 | |
| Enamine | EN300-761474-1.0g |
2-[(3S,5S)-5-amino-3-hydroxyazepan-1-yl]-N-methylacetamide |
2165720-10-3 | 95.0% | 1.0g |
$3207.0 | 2025-02-24 | |
| Enamine | EN300-761474-2.5g |
2-[(3S,5S)-5-amino-3-hydroxyazepan-1-yl]-N-methylacetamide |
2165720-10-3 | 95.0% | 2.5g |
$6287.0 | 2025-02-24 | |
| Enamine | EN300-761474-5.0g |
2-[(3S,5S)-5-amino-3-hydroxyazepan-1-yl]-N-methylacetamide |
2165720-10-3 | 95.0% | 5.0g |
$9301.0 | 2025-02-24 | |
| Enamine | EN300-761474-10.0g |
2-[(3S,5S)-5-amino-3-hydroxyazepan-1-yl]-N-methylacetamide |
2165720-10-3 | 95.0% | 10.0g |
$13792.0 | 2025-02-24 |
1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S)- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S)-
Introduction to 1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S) (CAS No. 2165720-10-3)
1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S) (CAS No. 2165720-10-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.
The chemical structure of 1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S) is notable for its seven-membered azepine ring and the presence of a hydroxyl group and an amide functional group. The specific stereochemistry, denoted by the (3S,5S) configuration, plays a crucial role in determining the compound's biological activity and pharmacological profile. The combination of these structural elements confers unique properties that make it a promising candidate for various therapeutic applications.
Recent research has highlighted the potential of 1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S) in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, 1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S) has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound possesses anti-proliferative and pro-apoptotic activities against various cancer cell lines. Mechanistic investigations have revealed that it targets multiple signaling pathways involved in cell cycle regulation and apoptosis, making it a potential lead compound for the development of novel anticancer agents.
The pharmacokinetic properties of 1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S) have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for its potential use as a therapeutic agent. Furthermore, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
In the context of drug development, the synthesis and optimization of 1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S) have been areas of active research. Chemists have explored various synthetic routes to improve the yield and purity of this compound while minimizing the use of hazardous reagents. These efforts have led to the development of more efficient and environmentally friendly synthetic methods that are suitable for large-scale production.
The potential clinical applications of 1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S) are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, preclinical studies are exploring its potential as an anticancer agent for various types of cancer. The results from these studies will provide valuable insights into the safety and efficacy of this compound in human subjects.
In conclusion, 1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S) (CAS No. 2165720-10-3) is a multifaceted compound with significant potential in both neurological and oncological applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in advancing medical treatments for a variety of diseases.
2165720-10-3 (1H-Azepine-1-acetamide, 5-aminohexahydro-3-hydroxy-N-methyl-, (3S,5S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)